Cas no 2034258-04-1 (1-(3-methoxyphenyl)-3-[(1-pyridin-3-ylpiperidin-4-yl)methyl]urea)

• Product name: 1-(3-methoxyphenyl)-3-[(1-pyridin-3-ylpiperidin-4-yl)methyl]urea
• CAS No: 2034258-04-1
• MF: C₁₉H₂₄N₄O₂
• MW: 340.419464111328
• CID: 5376454

1-(3-methoxyphenyl)-3-[(1-pyridin-3-ylpiperidin-4-yl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxyphenyl)-3-[(1-pyridin-3-ylpiperidin-4-yl)methyl]urea

• Inchi： 1S/C19H24N4O2/c1-25-18-6-2-4-16(12-18)22-19(24)21-13-15-7-10-23(11-8-15)17-5-3-9-20-14-17/h2-6,9,12,14-15H,7-8,10-11,13H2,1H3,(H2,21,22,24)
• InChI Key： PYKAPHGJAFCSJS-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC(OC)=C1)C(NCC1CCN(C2=CC=CN=C2)CC1)=O

Additional information on 1-(3-methoxyphenyl)-3-[(1-pyridin-3-ylpiperidin-4-yl)methyl]urea

1-(3-Methoxyphenyl)-3-[(1-Pyridin-3-Ylpiperidin-4-Yl)Methyl]Urea: A Comprehensive Overview

1-(3-Methoxyphenyl)-3-[(1-pyridin-3-ylpiperidin-4-yl)methyl]urea, identified by the CAS number 2034258-04-1, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a urea functional group with a substituted piperidine ring and a methoxyphenyl moiety. The integration of these groups provides the compound with distinctive chemical properties, making it a subject of interest in both academic and industrial research.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitution, condensation, and cyclization processes. Recent advancements in asymmetric synthesis have enabled researchers to optimize the production of this compound, ensuring higher yields and better purity. The use of environmentally friendly catalysts has also been explored to align with green chemistry principles, further enhancing its appeal in sustainable chemical manufacturing.

One of the most promising applications of 1-(3-methoxyphenyl)-3-[(1-pyridin-3-ylpiperidin-4-yl)methyl]urea lies in its potential as a building block for drug development. The compound's structure allows for extensive functionalization, enabling the creation of bioactive molecules with targeted therapeutic effects. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, making them valuable candidates for treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In addition to its pharmaceutical applications, this compound has also found utility in materials science. Its ability to form stable crystalline structures makes it an ideal candidate for the development of advanced materials, such as organic semiconductors and stimuli-responsive polymers. Recent research has focused on leveraging its electronic properties to enhance the performance of organic electronic devices, including light-emitting diodes (LEDs) and field-effect transistors (FETs).

The structural versatility of CAS No 2034258-04-1 has also made it a valuable tool in combinatorial chemistry. By modifying the substituents on the piperidine ring or the methoxyphenyl group, researchers can generate a wide array of analogs with diverse biological activities. This approach has been instrumental in high-throughput screening campaigns aimed at identifying novel lead compounds for drug discovery.

From an environmental perspective, the compound's biodegradability and eco-toxicological profile have been thoroughly investigated. Studies indicate that under controlled conditions, the compound undergoes efficient biodegradation, reducing its environmental footprint. This finding is particularly significant for industries seeking to adopt more sustainable practices in chemical synthesis and waste management.

In conclusion, 1-(3-methoxyphenyl)-3-[(1-pyridin-3-ylpiperidin-4-yl)methyl]urea, CAS No 2034258-04-1, stands out as a multifaceted compound with immense potential across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within chemistry and pharmacology.